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An In-depth Technical Guide to the Chemical Properties and Synthesis of Disodium Hydrogen

Citrate

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and key applications of disodium hydrogen citrate. The information is curated for professionals

in research, science, and drug development, with a focus on quantitative data, detailed

experimental protocols, and visual representations of key processes.

Chemical Properties of Disodium Hydrogen Citrate
Disodium hydrogen citrate, also known as sodium acid citrate, is an acid salt of citric acid.[1][2]

It is one of the three sodium salts of citric acid.[3][4] The compound typically exists as a white,

odorless crystalline powder.[1][5][6] It is also available in hydrated forms, such as the

sesquihydrate (containing 1.5 molecules of water).[7][8]

Quantitative Chemical Data
The following table summarizes the key chemical and physical properties of disodium
hydrogen citrate.
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Property Value Source(s)

Molecular Formula C₆H₆Na₂O₇ [5][9]

Molecular Weight 236.09 g/mol [5][9]

Appearance White crystalline powder [1][5]

Odor Odorless [1][10]

Solubility in Water
Freely soluble; approx. 523 g/L

at 20 °C
[5][6][10]

Solubility in Ethanol Practically insoluble [1][10]

Melting Point Decomposes at 149 °C [5][7]

pH (3% w/v solution) 4.9 - 5.2 [1][11]

CAS Number 144-33-2 (anhydrous) [3][9]

CAS Number 6132-05-4 (sesquihydrate) [7]

Synthesis of Disodium Hydrogen Citrate
The primary method for synthesizing disodium hydrogen citrate is through the neutralization

reaction of citric acid with a sodium base, such as sodium hydroxide or sodium carbonate.

Synthesis via Neutralization with Sodium Hydroxide
A common industrial method involves the reaction of citric acid with sodium hydroxide solution.

[12][13]

This protocol is based on the methodology described in Chinese patent CN101863756B.[12]

Preparation of Sodium Hydroxide Solution: Prepare a 22-25% (w/w) aqueous solution of

sodium hydroxide. For example, to prepare a 23.5% solution, dissolve 80 kg of solid sodium

hydroxide in water to a final weight of approximately 340 kg.[12]

Neutralization Reaction: Slowly add anhydrous citric acid to the sodium hydroxide solution

while stirring. The mass ratio of sodium hydroxide to citric acid should be maintained
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between 1:2.39 and 1:2.41.[12] For 80 kg of sodium hydroxide, this corresponds to

approximately 191.2 kg to 192.8 kg of citric acid. The reaction is exothermic, and the

temperature should be controlled.

Concentration: Once the neutralization reaction is complete, concentrate the resulting

solution by heating until its specific gravity reaches 1.25-1.30.[12]

Crystallization: Cool the concentrated solution to 20-25 °C to induce the crystallization of

disodium hydrogen citrate.[12]

Isolation and Drying: Separate the crystals from the mother liquor using a centrifuge. The

resulting crystals are then dried to obtain the final product. The mother liquor can be recycled

in subsequent batches.[12]
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Figure 1: Synthesis Workflow of Disodium Hydrogen Citrate
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Figure 1: Synthesis Workflow of Disodium Hydrogen Citrate.
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Synthesis via Reaction with Sodium Carbonate
An alternative laboratory-scale synthesis involves the reaction of citric acid with sodium

carbonate.

Dissolution: Dissolve a known quantity of citric acid monohydrate in deionized water.

Addition of Sodium Carbonate: Gradually add a stoichiometric amount of sodium carbonate

to the citric acid solution. The reaction will produce carbon dioxide, causing fizzing. Continue

adding sodium carbonate until the effervescence ceases.

Crystallization: The resulting clear solution can be dried under ambient conditions. To induce

crystallization, the solution can be redissolved in a minimal amount of water and layered with

a less polar solvent like ethanol or acetone.

Isolation: After a few days, crystals of disodium hydrogen citrate will form and can be

collected by filtration.

Mechanism of Action in Biological Systems
Disodium hydrogen citrate is utilized in pharmaceuticals as a urinary alkalinizer.[1][5] Its

mechanism of action involves its metabolism to bicarbonate, which in turn increases the urinary

pH.[14] This is particularly beneficial in the treatment and prevention of certain types of kidney

stones, such as those formed from uric acid.[14][15][16]

Signaling Pathway for Urinary Alkalinization
The following diagram illustrates the pathway from ingestion of disodium hydrogen citrate to

the therapeutic effect on uric acid kidney stones.
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Figure 2: Mechanism of Action of Disodium Hydrogen Citrate
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Figure 2: Mechanism of Action of Disodium Hydrogen Citrate.

Analytical Methods for Characterization
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High-Performance Liquid Chromatography (HPLC) is a standard method for the assay and

purity analysis of disodium hydrogen citrate.

Experimental Protocol for HPLC Analysis
The following is a representative HPLC method for the analysis of disodium hydrogen citrate

in a syrup formulation.[17][18]

Chromatographic System:

Column: ODS (C18), (150 x 4.6) mm.[17]

Column Temperature: 30 °C.[17]

Wavelength: UV 210 nm.[17]

Flow Rate: 1 ml/min.[17]

Injection Volume: 20 µl.[17]

Mobile Phase Preparation:

Mobile Phase A: 0.05% Phosphoric Acid in Water.[17]

Mobile Phase B: Acetonitrile.[17]

Gradient Program:

0-6.5 min: 100% A, 0% B

6.5-7.0 min: Linear gradient to 50% A, 50% B

7.0-11.0 min: 50% A, 50% B

11.0-12.0 min: Linear gradient to 100% A, 0% B

12.0-30.0 min: 100% A, 0% B[17]

Sample Preparation:
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Test Solution: Accurately weigh a sample equivalent to 1.40 g of disodium hydrogen

citrate and dissolve it in 100 ml of HPLC grade water with sonication. Further dilute 10 ml

of this solution to 100 ml with HPLC grade water.[17]

Reference Solution: Accurately weigh about 140 mg of Disodium Hydrogen Citrate

Working Standard and dissolve it in 100 ml of HPLC grade water.[17]

Procedure:

Inject the reference solution multiple times to ensure system suitability (column efficiency

> 2000 theoretical plates, tailing factor < 2.0, RSD < 2.0%).[17]

Inject the test solution and measure the peak response.

Calculate the content of disodium hydrogen citrate in the sample by comparing the peak

area with that of the reference solution.[17]

Conclusion
Disodium hydrogen citrate is a versatile compound with well-defined chemical properties and

established synthesis routes. Its application in the food and pharmaceutical industries,

particularly as an acidity regulator and a therapeutic agent for urinary conditions, is based on

its chemical behavior as a buffering agent and its metabolic pathway. The provided protocols

and diagrams serve as a foundational guide for professionals engaged in the research,

development, and analysis of this important chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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